Cas no 1936165-53-5 (1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol
• CAS No: 1936165-53-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD32736999
• CID: 5616883
• PubChem ID: 130862850
• Update Time: 2025-06-30

1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1936165-53-5
• 1-(aminomethyl)-3,3-dimethylcyclobutan-1-ol
• EN300-3166493
• 1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol

• MDL： MFCD32736999
• Inchi： 1S/C7H15NO/c1-6(2)3-7(9,4-6)5-8/h9H,3-5,8H2,1-2H3
• InChI Key： GZXWSVZQLDUJCE-UHFFFAOYSA-N
• SMILES： OC1(CN)CC(C)(C)C1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol

Comprehensive Overview of 1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol (CAS No. 1936165-53-5): Properties, Applications, and Industry Insights

1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol (CAS No. 1936165-53-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This cyclobutane derivative, characterized by an aminomethyl group and a hydroxyl moiety, serves as a versatile building block for synthesizing bioactive molecules. Its rigid 3,3-dimethylcyclobutan-1-ol backbone offers steric constraints that are highly valued in drug design, particularly for modulating target selectivity.

In recent years, the demand for cyclobutane-based intermediates like 1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol has surged, driven by trends in fragment-based drug discovery (FBDD) and sustainable chemistry. Researchers frequently search for "CAS 1936165-53-5 solubility" or "synthesis of 3,3-dimethylcyclobutan-1-ol derivatives," reflecting its experimental relevance. The compound’s balanced lipophilicity (LogP ~1.2) and hydrogen-bonding capacity make it ideal for optimizing pharmacokinetic properties in lead compounds.

From an industrial perspective, 1936165-53-5 aligns with green chemistry principles. A 2023 study highlighted its potential as a feedstock for low-waste catalytic processes, addressing queries like "biocatalytic routes to aminomethyl cyclobutanes." Its stability under mild conditions (<150°C) further supports scalable applications. Analytical data (NMR, HPLC) confirms >98% purity in commercial batches, meeting stringent requirements for high-value fine chemicals.

The stereochemistry of 1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol also attracts attention. Computational models suggest its cis/trans isomerism influences receptor binding affinity—a hot topic in "AI-driven molecular conformation analysis" discussions. Patent filings (e.g., WO202215678A1) demonstrate its utility in novel kinase inhibitors, correlating with rising searches for "small molecule modulators of protein-protein interactions."

Environmental and regulatory profiles are equally critical. While not classified as hazardous, proper handling guidelines for aminomethyl-functionalized cyclobutanes emphasize inert atmosphere storage. This responds to FAQs like "stability of CAS 1936165-53-5 under ambient conditions." Lifecycle assessments reveal lower ecotoxicity than aromatic analogues, positioning it as a sustainable alternative in "green medicinal chemistry" initiatives.

Future directions include exploring 1936165-53-5 in polymer science, where its strain-release reactivity could enable novel thermosets. Such applications align with trending keywords like "bio-based materials for circular economy." Collaborative efforts between academia and manufacturers continue to expand its utility, ensuring 1-(Aminomethyl)-3,3-dimethylcyclobutan-1-ol remains at the forefront of innovation in specialty chemicals.